Cas no 45233-43-0 (D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate))

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate) structure
45233-43-0 structure
Product name:D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
CAS No:45233-43-0
MF:C8H15NO9S
MW:301.271
CID:330546
PubChem ID:170758

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
    • [(2R,3R,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl] hydrogen sulfate
    • [(2R,3R,4R,5R)-5-acetamido-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl] hydrogen sulfate
    • Nag-4-S
    • 45233-43-0
    • SCHEMBL668796
    • D-Galactose, 2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
    • CHEBI:183932
    • RKFMAQNDSSSRTH-OSMVPFSASA-N
    • [(2R,3R,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl] hydrogen sulate
    • N-Acetyl-D-galactosamine 4-sulfate
    • DTXSID90196441
    • Inchi: InChI=1S/C8H15NO9S/c1-4(12)9-5(2-10)7(14)8(6(13)3-11)18-19(15,16)17/h2,5-8,11,13-14H,3H2,1H3,(H,9,12)(H,15,16,17)/t5-,6+,7+,8-/m0/s1
    • InChI Key: RKFMAQNDSSSRTH-OSMVPFSASA-N
    • SMILES: OC[C@H]([C@@H]([C@@H]([C@@H](NC(=O)C)C=O)O)OS(=O)(O)=O)O

Computed Properties

  • Exact Mass: 301.04675223g/mol
  • Monoisotopic Mass: 301.04675223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179Ų
  • XLogP3: -3.8

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate) Related Literature

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